8-Methoxy-4-propylamino-quinoline-3-carboxylic acid ethyl ester

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: ethyl 8-methoxy-4-(propylamino)quinoline-3-carboxylate
• InChI: InChI=1S/C16H20N2O3/c1-4-9-17-14-11-7-6-8-13(20-3)15(11)18-10-12(14)16(19)21-5-2/h6-8,10H,4-5,9H2,1-3H3,(H,17,18)
• InChI Key: GNZXPAMFHGSDDN-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=CC=C(C2=NC=C1C(=O)OCC)OC

Description

8-Methoxy-4-propylamino-quinoline-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Chloro-8-methoxy-quinoline-3-carboxylic acid ethyl ester (250 mg, 0.94 mmol) was treated with 1-aminopropane following general procedure B to afford 8-methoxy-4-propylamino-quinoline-3-carboxylic acid ethyl ester (260 mg). Thus obtained amino-ester was hydrolyzed to the corresponding acid in quantitative yield using general procedure D and then transformed into 8-methoxy-4-propylamino-quinoline-3-carboxylic acid ethylamide (200 mg) following general procedure E. The above ethylamide (0.70 mmol) was subjected to reaction with methyl chloroformate according to general procedure F to furnish 3-ethyl-7-methoxy-1-propyl-1H-pyrimido[5,4-c]quinoline-2,4-dione (26 mg). LCMS: m/z 314 [M+1]+.

Synthesis routes and methods II

Procedure details